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Compound of Interest

Compound Name: 4,4'-Oxydiphthalic anhydride

Cat. No.: B157706

An In-depth Technical Guide to the Safety and Handling of 4,4'-Oxydiphthalic Anhydride

This guide provides comprehensive safety and handling information for 4,4'-Oxydiphthalic
anhydride (ODPA), intended for researchers, scientists, and drug development professionals.
The following sections detail the material's properties, hazards, handling protocols, and
emergency procedures.

Chemical and Physical Properties

4,4'-Oxydiphthalic anhydride is a dianhydride building block commonly used in the synthesis
of polyimides for various applications, including supercapacitors and battery anodes.[1][2] It is
a thermally stable, organic compound.[3]

Table 1: Chemical Identification and Physical Properties of 4,4'-Oxydiphthalic Anhydride
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Property

Value

Reference

Chemical Name

4,4'-Oxydiphthalic anhydride

[4]

ODPA, 5,5'-Oxybis(1,3-

isobenzofurandione), 3,3',4,4'-

Synonyms 1][4
ynony Diphenyl ether tetracarboxylic i)

acid dianhydride

CAS Number 1823-59-2 [41[5]

Chemical Formula C16HsO7 [31[41[6]

Molecular Weight 310.21 g/mol [3][5]
White to off-white powder or

Appearance [1][4][7]
crystal

Melting Point 225-229 °C [41051[7]

Odor Not known [4]

N Water: Not known; Organic
Solubility [4]

Solvents: Good solubility

Chemical Stability

Stable under recommended

storage conditions.

[4]

Moisture Sensitivity

Product is moisture sensitive.

[4](8]

Hazard Identification and Classification

ODPA is classified as hazardous under the Globally Harmonized System (GHS). The primary

hazards are related to skin and eye irritation, and long-term environmental effects. While some

safety data sheets (SDS) may not show a hazard pictogram, the hazard statements necessitate

caution.[4][9] More comprehensive SDSs indicate a "Danger" signal word and associated

pictograms.[6][8]

Table 2: GHS Hazard Classification for 4,4'-Oxydiphthalic Anhydride
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Precautionary

Hazard Class Hazard Statement Reference
Statements
P264, P280,
Skin Irritation H315: Causes skin P302+P352, 6]
(Category 2) irritation. P332+P313,
P362+P364
_ _ P280,
Serious Eye Damage H318: Causes serious
P305+P351+P338+P3  [6][8][10]
(Category 1) eye damage. 10
Hazardous to the H412: Harmful to
Aquatic Environment aquatic life with long P273, P501 [41516111]

(Chronic)

lasting effects.

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize risk and maintain the integrity

of the material.

Experimental Protocol for Safe Handling

Engineering Controls: Conduct all operations in a well-ventilated area, preferably within a

chemical fume hood to avoid dust and vapor inhalation.[4][6] Ensure a safety shower and

eye wash station are readily accessible.[4][6]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as detailed

in Section 4.0.

Dispensing: Handle as a solid powder. Avoid actions that generate dust, such as crushing or

vigorous shaking.[4][9] Use non-sparking tools.[9]

Hygiene: Wash hands and face thoroughly after handling.[6] Keep away from food and drink.

[4] Contaminated work clothing should not be allowed out of the workplace.[12]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4][9] Avoid inhalation of dust

and ingestion.[4]
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Storage Conditions

o Container: Keep the container tightly closed.[4][6]

o Atmosphere: Store under an inert gas (e.g., nitrogen, argon) as the product is moisture
sensitive.[4][6][8]

e Location: Store in a cool, dry, and well-ventilated place away from incompatible materials.[6]
[12][13]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, bases, and
reducing agents.[13]
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Caption: General workflow for safely handling 4,4'-Oxydiphthalic anhydride.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.[14] The selection of PPE

should be based on a thorough risk assessment of the specific procedures being performed.

Table 3: Recommended Personal Protective Equipment for Handling ODPA

PPE Type

Specification

Reference

Eye/Face

Wear safety glasses with side-
protection (approved under
standards like EN166 EU) or a
face shield if splashing is

possible.

[416][12]

Hand

Handle with chemical-resistant
gloves (e.g., nitrile, neoprene)
inspected prior to use. Use
proper glove removal
technique to avoid skin

contact.

[415](6]

Body

Wear a lab coat or protective
clothing appropriate for the
concentration and amount of

the substance being handled.

[4]16]

Respiratory

If a risk assessment indicates
a need for respiratory
protection (e.g., inadequate
ventilation, high dust
generation), use a full-face
particle respirator (type N95
US or P2 EN 143).

[4115]

Emergency Procedures

Immediate and appropriate response to emergencies such as spills, fires, or personnel

exposure is crucial.
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First Aid Measures

First responders should protect themselves before assisting others and show the SDS to

attending medical personnel.[4]

Table 4: First Aid Protocol by Exposure Route

Exposure Route

Protocol

Reference

Inhalation

1. Remove the individual to
fresh air. 2. Keep them
comfortable for breathing. 3.
Seek medical advice/attention

if the person feels unwell.

[4161(°]

Skin Contact

1. Immediately remove all
contaminated clothing. 2.
Rinse the affected skin area
with plenty of water. 3. If skin
irritation occurs, seek medical

advice/attention.

[416](°]

Eye Contact

1. Rinse cautiously and
immediately with water for
several minutes. 2. Remove

contact lenses, if present and

easy to do. Continue rinsing. 3.

Immediately call a POISON
CENTER or doctor.

[6][8][10]

Ingestion

1. Rinse the mouth with water.
2. Do NOT induce vomiting. 3.

Seek medical advice/attention

if the person feels unwell.

[416](°]

Fire-Fighting Measures

ODPA is a combustible solid that may form an ignitable dust/air mixture.[5][15]
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Table 5: Fire-Fighting Guidance for ODPA

Aspect

Recommendation

Reference

Suitable Extinguishers

Use dry chemical, carbon
dioxide (COz2), alcohol-

resistant foam, or water spray.

[6119][15]

Unsuitable Extinguishers

Avoid solid streams of water

which may scatter dust.

[15]

Specific Hazards

Combustion produces carbon
oxides (CO, CO2).[4][6] Dust
may form an explosive mixture
in the air.[12]

[416][12]

Protective Actions

Firefighters should wear full
protective clothing and a self-
contained breathing apparatus
(SCBA).[4][9] Keep fire-
exposed containers cool with a

water spray.[15]

[4109][15]

Accidental Release Measures

o Evacuate & Secure: Evacuate non-essential personnel from the area. Eliminate all ignition

sources.[12][16]

o Ventilate: Ensure adequate ventilation in the spill area.[4]

» Don PPE: Wear the appropriate PPE as described in Section 4.0, including respiratory

protection.

» Containment: Prevent the spill from entering drains or waterways.[4][12]

e Cleanup:

o Gently sweep up the spilled solid material, taking care to avoid creating dust.[4][6]
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o Where practical, use a HEPA-filtered vacuum for collection.[4]

o Place the collected material into a suitable, labeled, and closed container for disposal.[4]

[9]

o Decontamination: Clean the spill area thoroughly.

o Waste Disposal: Dispose of the waste material according to the guidelines in Section 6.0.
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Caption: Emergency response workflow for an accidental spill of ODPA.
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Waste Disposal

Waste generated from ODPA must be treated as hazardous chemical waste.

Protocol for Waste Disposal

o Containerization: Collect waste ODPA and contaminated materials (e.g., gloves, wipes) in a
clearly labeled, sealed, and appropriate hazardous waste container.[4][9]

e Segregation: Do not mix with other waste streams unless specifically instructed by your
institution's environmental health and safety (EHS) office.[17]

o Disposal Route: Dispose of the waste through a licensed and accredited disposal contractor.
[4] Normal disposal is via incineration.[4]

o Regulatory Compliance: Ensure all disposal activities are in strict accordance with all
applicable local, state, and national environmental regulations.[4][6] Empty packaging should
be completely recycled or disposed of as hazardous waste.[4]

Toxicological Information

The available toxicological data for 4,4'-Oxydiphthalic anhydride is limited. Most safety data
sheets report "no data available" for acute toxicity (oral, dermal, inhalation), carcinogenicity,
mutagenicity, and reproductive toxicity.[4][6] No occupational exposure limits have been
assigned.[4] The primary known health effects are skin and severe eye irritation/damage.[6]
Due to the lack of comprehensive data, the substance should be handled with the assumption
that it may have other uncharacterized hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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